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Compound of Interest

Compound Name: Penitricin

CAS No.: 92279-91-9

Cat. No.: B1219807

Get Quote

Introduction & Scientific Context
Penitricin (Hydroxymethyl-cyclopropenone) is a novel antibiotic originally isolated from

Penicillium aculeatum.[1][2][3] Unlike the beta-lactam class (e.g., Penicillin) which targets cell

wall synthesis, Penitricin belongs to the cyclopropenone class of antibiotics. Its antimicrobial

activity is driven by the highly strained and reactive cyclopropenone ring, which acts as a

potent electrophile.

This guide addresses the specific challenges of working with Penitricin, particularly its

chemical instability and unique mechanism of action. Researchers utilizing Penitricin for

microbial sensitivity profiling must adhere to strict handling protocols to prevent spontaneous

ring-opening and subsequent loss of bioactivity.

Core Mechanism of Action
The biological activity of Penitricin is linked to the alkylation of essential thiol (-SH) groups

within bacterial enzymes. The strained cyclopropenone ring undergoes nucleophilic attack by

sulfhydryl groups (e.g., cysteine residues in enzymes such as DNA polymerase or metabolic

synthases), forming a covalent adduct that irreversibly inhibits enzyme function.
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Target Spectrum: Primary activity against Gram-negative bacteria (e.g., E. coli, Proteus spp.,

Pseudomonas spp.), with variable activity against Gram-positives.

Chemical Profile & Handling (Critical)
Warning: Penitricin is chemically distinct from Penicillin. It does not contain a beta-lactam ring

but relies on a cyclopropenone skeleton that is sensitive to pH extremes and nucleophiles.

Property Specification

Chemical Name Hydroxymethyl-cyclopropenone

Molecular Weight ~84.07 g/mol (Derived from structure)

Solubility Soluble in Water, Methanol, DMSO.

Stability
Unstable in acidic/basic conditions. Polymerizes

at room temp in pure form.[4]

Storage
-20°C (Desiccated). Store as a dry powder until

immediate use.

Preparation Protocol
Solvent Choice: Use 10 mM Phosphate Buffer (pH 7.0) or anhydrous DMSO. Avoid

unbuffered water (pH fluctuations can trigger degradation).

Stock Concentration: Prepare a 10 mg/mL stock solution immediately prior to use.

Sterilization:Do NOT autoclave. Use 0.22 µm PVDF syringe filtration.

Usage Window: Use within 30 minutes of reconstitution. Discard unused liquid stock.

Mechanism of Action Visualization
The following diagram illustrates the proposed pathway of Penitricin-mediated enzyme

inhibition via thiol alkylation.
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Figure 1: Mechanism of Action showing thiol-mediated alkylation of bacterial enzymes and

potential degradation pathways.

Protocol: MIC Determination (Broth Microdilution)
This protocol is adapted from CLSI standards but modified for the instability of Penitricin.

Materials
Test Organism:E. coli K12 (Gram-neg control), S. aureus (Gram-pos control).

Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

Plate: 96-well sterile polystyrene microplate (U-bottom).

Reagent: Penitricin (Dry powder, >95% purity).

Step-by-Step Workflow
Step 1: Inoculum Preparation

Culture bacteria overnight on non-selective agar.

Suspend colonies in saline to match 0.5 McFarland Standard (~1.5 x 10^8 CFU/mL).

Dilute this suspension 1:100 in CAMHB to achieve a final challenge concentration of ~5 x

10^5 CFU/mL.

Step 2: Antibiotic Plate Preparation (Immediate) Perform this step <15 mins before inoculation.
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Dissolve Penitricin in 10 mM Phosphate Buffer (pH 7.0) to 2x the highest desired testing

concentration (e.g., 128 µg/mL).

Add 100 µL of CAMHB to columns 2–12 of the microplate.

Add 200 µL of Penitricin stock to column 1.

Perform serial 2-fold dilutions (transfer 100 µL) from column 1 through column 10. Discard

100 µL from column 10.

Controls:

Column 11: Growth Control (Media + Bacteria only).

Column 12: Sterility Control (Media only).

Step 3: Inoculation & Incubation

Add 100 µL of the diluted bacterial inoculum (Step 1) to wells in columns 1–11.

Final Volume: 200 µL per well.

Seal plate with breathable film to prevent evaporation.

Incubate at 35°C ± 2°C for 16–20 hours.

Note: Do not extend incubation beyond 20h as degradation of Penitricin may allow

"breakthrough" growth of survivors.

Step 4: Analysis

Visual read: Determine the Minimum Inhibitory Concentration (MIC) as the lowest

concentration with no visible turbidity.

Verify with OD600 absorbance if available.

Data Interpretation & Representative Values
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Penitricin typically exhibits a spectrum favoring Gram-negative organisms. The values below

are representative of expected results for a functional assay.

Organism Gram Status
Typical MIC Range
(µg/mL)

Interpretation

Escherichia coli Negative 1.0 – 8.0 Sensitive

Proteus vulgaris Negative 2.0 – 16.0 Sensitive

Pseudomonas

aeruginosa
Negative 8.0 – 32.0 Moderate/Variable

Staphylococcus

aureus
Positive > 64.0 Resistant (Typically)

Bacillus subtilis Positive > 32.0 Resistant

Note: High MIC values in Gram-positives may result from the inability of the cyclopropenone

ring to penetrate the thick peptidoglycan layer or lack of specific transport mechanisms.

Troubleshooting Guide
Observation Probable Cause Corrective Action

High MICs across all strains Hydrolysis of Penitricin ring.

Ensure stock was prepared

<15 mins before use. Check

pH of buffer (must be neutral).

Precipitation in wells Solvent incompatibility.

Use <1% DMSO final

concentration. Ensure

predilution in Phosphate

Buffer.

"Skipped" wells
Pipetting error or

contamination.

Use reverse pipetting for

viscous bacterial suspensions.

Growth in Sterility Control Contaminated buffer/stock.

Filter sterilize (0.22 µm) all

reagents. Do NOT autoclave

Penitricin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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